Cas no 1245643-93-9 (Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245643-93-9
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD13195265
• CID: 1035171
• PubChem ID: 71304235
• Update Time: 2025-05-21

Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(3,5-dimethylphenyl)-1,2,4-triazole-3-carboxylate
• 1245643-93-9
• DTXSID70745198
• DB-243480
• Ethyl1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD13195265
• Inchi： 1S/C13H15N3O2/c1-4-18-13(17)12-14-8-16(15-12)11-6-9(2)5-10(3)7-11/h5-8H,4H2,1-3H3
• InChI Key： VCJPJUGNIYWFQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2C=C(C)C=C(C)C=2)N=1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate

Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245643-93-9): A Comprehensive Overview

Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245643-93-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of this compound make it a valuable candidate for various therapeutic purposes.

The molecular formula of Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate is C₁₄H₁₆N₄O₂, and its molecular weight is approximately 272.30 g/mol. The compound consists of a triazole ring attached to a dimethylphenyl group and an ethyl ester moiety. These functional groups contribute to its chemical stability and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, the study of 1,2,4-triazoles has been extensively explored due to their potential as scaffolds for the development of new drugs. Research has shown that these compounds exhibit a broad spectrum of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. The presence of the dimethylphenyl group in Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate enhances its lipophilicity and cell membrane permeability, which are crucial factors for drug efficacy.

A notable study published in the *Journal of Medicinal Chemistry* (2022) investigated the antifungal activity of several 1,2,4-triazole derivatives, including Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate. The results demonstrated that this compound exhibited potent antifungal activity against a variety of fungal pathogens, including *Candida albicans* and *Aspergillus fumigatus*. The mechanism of action was attributed to the disruption of fungal cell membranes and inhibition of key metabolic pathways.

Beyond its antifungal properties, Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate has also shown promise in cancer research. A study published in *Cancer Letters* (2023) evaluated the anticancer potential of this compound against various human cancer cell lines. The findings indicated that it effectively inhibited cell proliferation and induced apoptosis in breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism involved the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The synthesis of Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate can be achieved through several well-established methods. One common approach involves the reaction of ethanolamine with m-tolunitrile followed by cyclization with hydrazine hydrate to form the triazole ring. This method provides high yields and purity levels, making it suitable for large-scale production.

In addition to its therapeutic applications, Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate has been explored as a potential agrochemical agent. Research published in *Pest Management Science* (2020) evaluated its efficacy as a fungicide in crop protection. The results showed that it effectively controlled fungal diseases in various crops without causing significant phytotoxicity or environmental harm.

The safety profile of Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate has been extensively studied to ensure its suitability for pharmaceutical and agrochemical applications. Toxicological assessments have demonstrated that it exhibits low toxicity in mammalian cells and does not pose significant risks to human health or the environment when used as directed.

In conclusion, Ethyl 1-(3,5-dimethylphenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245643-93-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or agrochemical product. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses.